Cas no 898436-52-7 (N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}butanamide)

• Product Name: N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}butanamide
• CAS No: 898436-52-7
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5484836
• Update Time: 2025-07-02

N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(1,2,5,6-tetrahydro-2-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}butanamide

• Inchi： 1S/C15H18N2O2/c1-2-4-13(18)16-12-7-10-5-3-6-17-14(19)9-11(8-12)15(10)17/h7-8H,2-6,9H2,1H3,(H,16,18)
• InChI Key： RIJKGQCRQDYCPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2CC(=O)N3C=2C(=C1)CCC3)(=O)CCC

Additional information on N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}butanamide

Professional Introduction to N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}butanamide (CAS No: 898436-52-7)

N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}butanamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural features and potential pharmacological applications. This compound, identified by the CAS number 898436-52-7, belongs to a class of molecules that exhibit complex cyclic and heterocyclic structures, making it a subject of intense study for its chemical properties and biological interactions.

The molecular structure of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}butanamide is characterized by its tricyclic framework, which includes a nitrogen-containing heterocycle. This structural motif is known to contribute to the compound's stability and reactivity, making it a valuable scaffold for drug design and development. The presence of multiple double bonds and a conjugated system further enhances its chemical versatility, enabling various functionalization strategies that can be tailored for specific biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of tricyclic compounds. N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}butanamide has been explored in several preclinical studies as a potential candidate for treating various diseases due to its ability to interact with biological macromolecules in distinct ways. Its molecular architecture suggests that it may have inhibitory effects on certain enzymes or receptors involved in pathological processes.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The tricyclic core of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}butanamide has been hypothesized to interfere with key signaling molecules that drive inflammation, thereby offering a novel approach to therapeutic intervention.

Furthermore, the compound's structural complexity has also led researchers to investigate its potential as an antiviral agent. Viruses often rely on host cellular machinery for replication, and compounds that can disrupt these processes without significant toxicity are highly sought after. The unique binding pockets within the tricyclic structure of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}butanamide may provide a means to inhibit viral enzymes or interfere with viral entry into host cells.

The synthesis of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yll}butanamide presents significant challenges due to its intricate molecular framework. However, advances in synthetic chemistry have made it possible to construct such complex molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions and innovative cyclization strategies has been instrumental in achieving the desired structural motifs.

Ongoing research is focused on optimizing the synthetic routes to improve yield and scalability while maintaining the integrity of the compound's key structural features. Additionally, computational methods such as molecular modeling are being employed to predict the biological activity of N-{2-oxo-1-acyclol_^4,12dodeca-4,  _>>> 5,  > > > > > > > > > > > >                         &nbsp&nbsp&nbsp&nbsp&nbsp&nbsp&nbsp&nbsp&nbsp&nbsp >&nbsp >&nbsp >&nbs<"><"><"><"><"><"><"><"><"><"><"><">">">">">">">">">">">">